Cas no 1303974-99-3 ((R)-Hexahydropyrrolo1,2-Apyrazin-4(1H)-one Hydrochloride)

• Product Name: (R)-Hexahydropyrrolo1,2-Apyrazin-4(1H)-one Hydrochloride
• CAS No: 1303974-99-3
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD18914365
• CID: 2604471
• PubChem ID: 74889661
• Update Time: 2025-07-09

(R)-Hexahydropyrrolo1,2-Apyrazin-4(1H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride
• (R)-hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride
• (R)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one HCl
• 9041AH
• (R)-Hexahydro-pyrrolo[1,2-apyrazin-4-one hydrochloride
• AS-43441
• MFCD18914365
• CS-0342195
• 1303974-99-3
• (8aR)-2,3,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-4-one;hydrochloride
• AKOS027251247
• (R)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-onehydrochloride
• (R)-Hexahydropyrrolo1,2-Apyrazin-4(1H)-one Hydrochloride

• MDL： MFCD18914365
• Inchi： 1S/C7H12N2O.ClH/c10-7-5-8-4-6-2-1-3-9(6)7;/h6,8H,1-5H2;1H/t6-;/m1./s1
• InChI Key： HNXDSXZRXCCQED-FYZOBXCZSA-N
• SMILES： Cl.O=C1CNC[C@H]2CCCN21

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (R)-Hexahydropyrrolo1,2-Apyrazin-4(1H)-one Hydrochloride

Introduction to (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride (CAS No. 1303974-99-3)

The compound (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride, identified by the CAS number 1303974-99-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The (R)-configuration of the hexahydropyrrolo[1,2-apyrazinone scaffold is particularly noteworthy, as it influences the compound's biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in heterocyclic compounds that exhibit a blend of structural complexity and biological efficacy. The pyrrolopyrazine core of (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride is a prime example of such a structure. This bicyclic system combines the favorable characteristics of both pyrrole and pyrazine rings, providing a versatile platform for the design of novel therapeutic agents. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable to formulation and administration.

One of the most compelling aspects of this compound is its potential in the development of drugs targeting neurological disorders. Preliminary studies have suggested that derivatives of hexahydropyrrolopyrazines may interact with specific neurotransmitter receptors, offering a promising avenue for treating conditions such as depression, anxiety, and Parkinson's disease. The (R)-configuration, in particular, has been found to modulate receptor binding affinity and selectivity, which are critical factors in drug design.

The synthesis of (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, are employed to achieve the desired (R)-configuration. These methods not only highlight the sophistication of modern chemical synthesis but also underscore the importance of precision in pharmaceutical manufacturing.

Recent research has also explored the pharmacological profile of this compound. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases where inflammation plays a significant role. Furthermore, animal models have shown that (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride exhibits favorable pharmacokinetic properties, including good bioavailability and moderate metabolic clearance.

The structural diversity offered by the pyrrolopyrazine scaffold allows for further functionalization, enabling the creation of a library of derivatives with tailored biological activities. Researchers are currently investigating modifications to enhance potency, selectivity, and oral bioavailability. Computational modeling and high-throughput screening techniques are being leveraged to accelerate this process.

The safety profile of (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride is another critical area of focus. Preclinical toxicology studies have been conducted to assess potential side effects and determine safe dosage ranges. These studies are essential for ensuring that any future clinical trials can be conducted with minimal risk to patients. The results thus far have been encouraging, suggesting that the compound is well-tolerated at relevant therapeutic doses.

The potential applications of this compound extend beyond neurological disorders. Its unique chemical properties make it a valuable tool for studying complex biological pathways and developing new therapeutic strategies for other diseases as well. For instance, its ability to modulate enzyme activity could make it useful in treating metabolic disorders or cancer.

As our understanding of molecular interactions continues to evolve, compounds like (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride will play an increasingly important role in drug discovery and development. The combination of structural complexity with demonstrated biological activity positions it as a promising candidate for further investigation. Future research will likely focus on optimizing its pharmacological properties and exploring new therapeutic indications.

In conclusion, (R)-Hexahydropyrrolo[1,2-apyrazin-4(1H)-one Hydrochloride (CAS No. 1303974-99-3) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As scientific understanding advances，this molecule is poised to contribute substantially to the field of medicinal chemistry。